Cas no 74632-30-7 (5H,6H-pyrido4,3-dpyrimidin-5-one)

• Product Name: 5H,6H-pyrido4,3-dpyrimidin-5-one
• CAS No: 74632-30-7
• MF: C₇H₅N₃O
• MW: 147.134100675583
• MDL: MFCD18916751
• CID: 556956
• PubChem ID: 12624212
• Update Time: 2025-10-20

5H,6H-pyrido4,3-dpyrimidin-5-one Chemical and Physical Properties

Names and Identifiers

• Pyrido[4,3-d]pyrimidin-5(6H)-one
• Pyrido[4,3-d]pyrimidin-5(6H)-one (9CI)
• 6H-pyrido[4,3-d]pyrimidin-5-one
• DTXSID10504766
• Z1203746699
• AKOS006356015
• CS-0136057
• SCHEMBL22589118
• SY147532
• AT17233
• SCHEMBL1940496
• SCHEMBL1298623
• 5H,6H-pyrido[4,3-d]pyrimidin-5-one
• 74632-30-7
• MFCD18916751
• EN300-116583
• CSBPQHGADOHBPJ-UHFFFAOYSA-N
• AMY27646
• 5H,6H-pyrido4,3-dpyrimidin-5-one

• MDL： MFCD18916751
• Inchi： 1S/C7H5N3O/c11-7-5-3-8-4-10-6(5)1-2-9-7/h1-4H,(H,9,11)
• InChI Key： CSBPQHGADOHBPJ-UHFFFAOYSA-N
• SMILES： O=C1C2C=NC=NC=2C=CN1

Computed Properties

• Exact Mass: 147.04335
• Monoisotopic Mass: 147.043261791g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 54.9Ų

Experimental Properties

• PSA: 54.88

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines Pyridopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines

Additional information on 5H,6H-pyrido4,3-dpyrimidin-5-one

Introduction to 5H,6H-pyrido[4,3-d]pyrimidin-5-one (CAS No. 74632-30-7)

5H,6H-pyrido[4,3-d]pyrimidin-5-one, identified by the chemical compound code CAS No. 74632-30-7, is a heterocyclic organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrido[4,3-d]pyrimidine scaffold, a class of nitrogen-containing heterocycles that are widely recognized for their biological activity and potential therapeutic applications. The structural framework of 5H,6H-pyrido[4,3-d]pyrimidin-5-one consists of fused rings, including a pyridine ring and a pyrimidine ring, which contribute to its unique chemical properties and biological interactions.

The synthesis and characterization of 5H,6H-pyrido[4,3-d]pyrimidin-5-one have been subjects of extensive studies due to its promising pharmacological profile. Researchers have explored various synthetic routes to optimize the yield and purity of this compound, leveraging modern techniques such as multi-step organic synthesis and catalytic processes. The structural elucidation of CAS No. 74632-30-7 has been achieved through advanced spectroscopic methods, including nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography, which have provided invaluable insights into its molecular structure and conformation.

In recent years, 5H,6H-pyrido[4,3-d]pyrimidin-5-one has emerged as a key intermediate in the development of novel therapeutic agents. Its pyrido[4,3-d]pyrimidine core is a privileged scaffold that exhibits diverse biological activities, including antiviral, anticancer, and anti-inflammatory effects. The compound's ability to interact with various biological targets has made it a focal point in drug discovery initiatives. For instance, studies have demonstrated its potential in inhibiting kinases and other enzymes involved in cancer progression, as well as its efficacy in modulating immune responses.

One of the most compelling aspects of CAS No. 74632-30-7 is its versatility in medicinal chemistry. Researchers have modified its structure to develop derivatives with enhanced pharmacological properties. These derivatives have shown improved solubility, bioavailability, and target specificity compared to the parent compound. The exploration of such modifications has led to the identification of several lead compounds that are currently undergoing preclinical evaluations for their therapeutic potential.

The pharmacological evaluation of 5H,6H-pyrido[4,3-d]pyrimidin-5-one has revealed several interesting findings. In vitro studies have indicated that this compound exhibits inhibitory activity against various enzymes and receptors relevant to human diseases. Notably, it has shown promise in targeting Bruton's tyrosine kinase (BTK), an enzyme implicated in B-cell development and signaling pathways associated with autoimmune disorders. This has prompted further investigation into its potential as a therapeutic agent for conditions such as rheumatoid arthritis and chronic lymphocytic leukemia.

Moreover, the compound's interaction with biological targets has been studied using computational methods such as molecular docking and virtual screening. These approaches have helped researchers predict the binding affinity and mode of interaction between CAS No. 74632-30-7 and its target proteins. Such computational insights have accelerated the drug discovery process by identifying promising candidates for further experimental validation.

The synthetic pathways for 5H,6H-pyrido[4,3-d]pyrimidin-5-one have been refined over time to achieve higher yields and better regioselectivity. Recent advancements in synthetic methodologies have enabled the efficient construction of complex heterocyclic frameworks without compromising on purity or scalability. These improvements have made it feasible to produce larger quantities of the compound for both research and commercial purposes.

The role of CAS No. 74632-30-7 in medicinal chemistry extends beyond its use as an intermediate in drug development. It has also served as a model compound for understanding the structural requirements necessary for biological activity within the pyrido[4,3-d]pyrimidine scaffold. By studying its interactions with biological targets, researchers have gained valuable insights into how to design molecules with improved therapeutic efficacy.

In conclusion,5H,6H-pyrido[4,3d]pyrimidin-5-one (CAS No. 74632-30-7) is a versatile and promising compound with significant potential in pharmaceutical research and drug development. Its unique structural features and biological activities make it an attractive candidate for further exploration in medicinal chemistry. As research continues to uncover new applications for this compound,CAS No., 74632-, 30-, 7 will undoubtedly remain a cornerstone in the development of novel therapeutic agents.